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Compound of Interest

Compound Name: Dihexyl Malonate

Cat. No.: B073806

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for dihexyl malonate, a dialkyl malonate
ester. The information is presented to be a quick and reliable reference for laboratory and
development settings.

Core Molecular Data

The fundamental molecular properties of dihexyl malonate are summarized below. These
values are essential for stoichiometric calculations, analytical characterization, and formulation
development.

Property Value Source
Molecular Formula C15H2804 [1][2]
Molecular Weight 272.38 g/mol [11[3]
Exact Mass 272.199 g/mol [1]

CAS Number 1431-37-4 [1][2][3]

Synthesis Pathway

Dihexyl malonate is synthesized via the esterification of malonic acid with 1-hexanol. This
reaction, typically catalyzed by an acid, involves the condensation of two molecules of 1-
hexanol with one molecule of malonic acid, resulting in the formation of dihexyl malonate and

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b073806?utm_src=pdf-interest
https://www.benchchem.com/product/b073806?utm_src=pdf-body
https://www.benchchem.com/product/b073806?utm_src=pdf-body
https://www.chemsrc.com/en/cas/1431-37-4_671198.html
https://labsolu.ca/product/dihexyl-malonate/
https://www.chemsrc.com/en/cas/1431-37-4_671198.html
https://commonchemistry.cas.org/detail?cas_rn=1431-37-4
https://www.chemsrc.com/en/cas/1431-37-4_671198.html
https://www.chemsrc.com/en/cas/1431-37-4_671198.html
https://labsolu.ca/product/dihexyl-malonate/
https://commonchemistry.cas.org/detail?cas_rn=1431-37-4
https://www.benchchem.com/product/b073806?utm_src=pdf-body
https://www.benchchem.com/product/b073806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

two molecules of water as a byproduct. Understanding this workflow is crucial for chemical

synthesis and process optimization.
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Synthesis of Dihexyl Malonate.

Experimental Protocols

While specific experimental protocols are proprietary to individual laboratories, the synthesis of
dihexyl malonate generally follows a standard Fischer esterification procedure.

General Methodology: Fischer Esterification
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o Reactant Mixture: Malonic acid and a molar excess of 1-hexanol (at least a 2:1 ratio of
alcohol to acid) are combined in a round-bottom flask. A suitable solvent that forms an
azeotrope with water, such as toluene or cyclohexane, is often added to facilitate water
removal.

o Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid (H2SOa) or p-
toluenesulfonic acid (p-TsOH), is added to the mixture.

o Reaction Setup: The flask is equipped with a Dean-Stark apparatus and a reflux condenser
to continuously remove the water formed during the reaction, driving the equilibrium towards
the product side.

e Heating: The mixture is heated to reflux. The reaction progress is monitored by measuring
the amount of water collected in the Dean-Stark trap. The reaction is considered complete
when water is no longer being produced.

o Workup: After cooling, the reaction mixture is washed with an aqueous solution of a weak
base (e.g., sodium bicarbonate) to neutralize the acid catalyst, followed by washing with
brine.

 Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate or
magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The
resulting crude dihexyl malonate is then purified, typically by vacuum distillation, to yield the
final high-purity product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dihexyl Malonate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073806#dihexyl-malonate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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